2,2-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}propanamide

• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2,2-dimethyl-N-[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]propanamide
• InChI: InChI=1S/C23H29N3O2/c1-17-5-7-18(8-6-17)21(27)26-15-13-25(14-16-26)20-11-9-19(10-12-20)24-22(28)23(2,3)4/h5-12H,13-16H2,1-4H3,(H,24,28)
• InChI Key: FQHORWCITNIGFX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C(C)(C)C

Description

2,2-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DMPP, and it has been shown to possess various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of DMPP is not yet fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in inflammation and pain. DMPP has been shown to inhibit the production of various pro-inflammatory cytokines, such as TNF-α and IL-6, and to activate various anti-inflammatory pathways, such as the NF-κB pathway.
Biochemical and Physiological Effects:
DMPP has been shown to possess various biochemical and physiological effects. It has been shown to possess significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders. Additionally, DMPP has been shown to possess antitumor activity, making it a potential candidate for the treatment of various cancers.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, there are some limitations to its use in lab experiments. For example, its mechanism of action is not yet fully understood, and further research is needed to fully elucidate its therapeutic potential.

Future Directions

There are several future directions for research on DMPP. One potential direction is to further investigate its anti-inflammatory and analgesic properties and to explore its potential use in the treatment of various inflammatory disorders. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for therapeutic intervention. Finally, there is a need for further preclinical and clinical studies to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of DMPP involves several steps, including the reaction of 4-(4-methylbenzoyl)piperazine with 2,2-dimethylpropanoyl chloride in the presence of a base. This reaction results in the formation of DMPP, which is then purified and characterized using various analytical techniques.

Scientific Research Applications

DMPP has been extensively studied for its potential therapeutic applications. It has been shown to possess significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders, such as arthritis and multiple sclerosis. Additionally, DMPP has been shown to possess antitumor activity, making it a potential candidate for the treatment of various cancers.